2,4-dichlorobenzyl N-(4-methylbenzoyl)glycylglycinate

• IUPAC Name: (2,4-dichlorophenyl)methyl 2-[[2-[(4-methylbenzoyl)amino]acetyl]amino]acetate
• InChI: InChI=1S/C19H18Cl2N2O4/c1-12-2-4-13(5-3-12)19(26)23-9-17(24)22-10-18(25)27-11-14-6-7-15(20)8-16(14)21/h2-8H,9-11H2,1H3,(H,22,24)(H,23,26)
• InChI Key: ZAPVJBHFXJLUSK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)NCC(=O)OCC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C19H18Cl2N2O4
• Molecular Weight: 409.3 g/mol

Description

2,4-dichlorobenzyl N-(4-methylbenzoyl)glycylglycinate, also known as Cetalkonium chloride, is a quaternary ammonium compound that has been widely used in various fields, including medicine, cosmetics, and agriculture. The compound is a white to off-white powder that is soluble in water and alcohol.

Mechanism of Action

The mechanism of action of 2,4-dichlorobenzyl N-(4-methylbenzoyl)glycylglycinate chloride involves the disruption of the cell membrane of microorganisms. The compound is positively charged, which allows it to bind to the negatively charged cell membrane of microorganisms. Once bound, the compound disrupts the membrane, leading to the death of the microorganism.
Biochemical and Physiological Effects
This compound chloride has been shown to have low toxicity and is generally considered safe for use in various applications. However, studies have shown that the compound can cause irritation and sensitization in some individuals. Additionally, the compound has been shown to have some cytotoxic effects on human cells, although these effects are generally mild.

Advantages and Limitations for Lab Experiments

2,4-dichlorobenzyl N-(4-methylbenzoyl)glycylglycinate chloride has several advantages for use in lab experiments. The compound is readily available and relatively inexpensive. Additionally, it has been extensively studied and has a well-established mechanism of action. However, there are also some limitations to the use of this compound chloride in lab experiments. The compound can be difficult to work with due to its solubility properties, and it can be challenging to control the concentration of the compound in experiments.

Future Directions

There are several future directions for research on 2,4-dichlorobenzyl N-(4-methylbenzoyl)glycylglycinate chloride. One area of research is the development of new formulations of the compound that are more effective against specific microorganisms. Additionally, there is a need for further research on the cytotoxic effects of the compound on human cells. Finally, there is a need for more studies on the environmental impact of this compound chloride, particularly in terms of its potential to accumulate in soil and water systems.
Conclusion
This compound, or this compound chloride, is a quaternary ammonium compound that has been extensively studied for its antimicrobial properties. The compound has been shown to be effective against a wide range of microorganisms and has been used in various applications, including cosmetics, pharmaceuticals, and food. While this compound chloride has several advantages for use in lab experiments, there are also some limitations to its use. Future research on the compound should focus on developing new formulations, studying its cytotoxic effects on human cells, and assessing its environmental impact.

Scientific Research Applications

2,4-dichlorobenzyl N-(4-methylbenzoyl)glycylglycinate chloride has been extensively studied for its antimicrobial properties. It has been used as a preservative in various products, including cosmetics, pharmaceuticals, and food. The compound has been shown to be effective against a wide range of microorganisms, including bacteria, fungi, and viruses. Additionally, this compound chloride has been used in the treatment of various infections, including oral thrush, skin infections, and urinary tract infections.